Cas no 2171619-39-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
• CAS No: 2171619-39-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6223398
• PubChem ID: 165569124
• Update Time: 2025-07-21

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
• 2171619-39-7
• EN300-1569101
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(15-25(31)30-24(26(32)33)13-14-28(2,3)4)16-29-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TWALLLABILKDGW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC(C(=O)O)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS No. 2171619-39-7)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS No. 2171619-39-7) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and bioconjugation applications. With the rising demand for precision medicine and therapeutic peptides, this compound has garnered significant attention from researchers exploring targeted drug delivery and biomaterial engineering.

In recent years, the Fmoc-protected amino acid market has expanded due to its compatibility with automated peptide synthesizers and its role in creating peptide-based therapeutics. The 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid is particularly notable for its steric hindrance properties, which enhance stability during synthesis. Researchers frequently search for "Fmoc amino acid applications" or "CAS 2171619-39-7 solubility," reflecting its practical challenges in organic solvents like DMF or DCM. Its hydrophobicity also makes it valuable for designing self-assembling peptides, a hot topic in nanotechnology and tissue engineering.

From a structural perspective, the compound’s 5,5-dimethylhexanoic acid backbone contributes to its conformational rigidity, a feature exploited in peptide stapling strategies to improve bioavailability. This aligns with trending searches such as "peptide stability enhancement" and "Fmoc deprotection methods." The 3-methylbutanamido moiety further modulates enzymatic degradation resistance, a key concern in developing oral peptide drugs. As the industry shifts toward green chemistry, questions about "eco-friendly Fmoc removal" highlight the need for innovative alternatives to piperidine-based deprotection.

The compound’s CAS No. 2171619-39-7 is often cross-referenced in patent literature for anticancer peptides and antimicrobial agents, addressing global health priorities like antibiotic resistance. Its role in click chemistry and ligand conjugation further bridges chemical biology and diagnostic imaging. With AI-driven drug design gaining traction, computational studies on its molecular docking potential are increasing, as seen in queries like "CAS 2171619-39-7 docking score."

Quality control of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid relies on advanced HPLC and mass spectrometry, ensuring compliance with GMP standards for pharmaceutical intermediates. Storage conditions (-20°C under argon) and handling protocols are frequently searched, underscoring its sensitivity to oxidation and moisture. As the peptide therapeutics market grows, this compound’s versatility positions it at the forefront of innovations in personalized medicine and bioactive materials.